Cas no 1806492-35-2 (2-Methyl-4-(2-oxopropyl)phenylacetic acid)

• Product Name: 2-Methyl-4-(2-oxopropyl)phenylacetic acid
• CAS No: 1806492-35-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5000462
• Update Time: 2025-06-07

2-Methyl-4-(2-oxopropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(2-oxopropyl)phenylacetic acid

• Inchi： 1S/C12H14O3/c1-8-5-10(6-9(2)13)3-4-11(8)7-12(14)15/h3-5H,6-7H2,1-2H3,(H,14,15)
• InChI Key： DUEJHBKPYQUJTI-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC(CC(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4

Additional information on 2-Methyl-4-(2-oxopropyl)phenylacetic acid

Introduction to 2-Methyl-4-(2-oxopropyl)phenylacetic Acid (CAS No. 1806492-35-2) in Modern Chemical and Pharmaceutical Research

2-Methyl-4-(2-oxopropyl)phenylacetic acid, identified by the chemical abstracts service number 1806492-35-2, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, featuring a phenyl ring substituted with a methyl group at the 2-position and an acetic acid moiety linked via a 2-oxopropyl group, exhibits intriguing reactivity and potential applications in synthetic chemistry, drug development, and biomolecular interactions.

The molecular structure of 2-methyl-4-(2-oxopropyl)phenylacetic acid contributes to its versatility, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both an acetoxy group and an aldehyde-like functionality (due to the 2-oxopropyl side chain) allows for diverse chemical transformations, including condensation reactions, oxidation processes, and coupling reactions with various biomolecules. These characteristics have positioned this compound as a promising candidate for exploring novel synthetic pathways and developing innovative therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on identifying and optimizing small-molecule compounds that can modulate biological pathways with high specificity. 2-Methyl-4-(2-oxopropyl)phenylacetic acid has been investigated for its potential role in modulating enzyme activity and receptor interactions. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory responses and metabolic disorders. These findings align with the broader trend in drug discovery toward targeting molecular mechanisms underlying human diseases.

The compound's structural motif, which includes a phenyl ring with electron-withdrawing substituents, is reminiscent of many bioactive molecules known to interact with biological targets. The methyl group at the 2-position of the phenyl ring can influence electronic properties and steric hindrance, while the (2-oxopropyl) side chain provides a site for further functionalization. Such structural features are often exploited in medicinal chemistry to optimize binding affinity and selectivity. Researchers have leveraged these properties to design analogs with enhanced pharmacological profiles, demonstrating the compound's utility as a scaffold for drug development.

Advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 2-methyl-4-(2-oxopropyl)phenylacetic acid. Molecular docking studies have been conducted to evaluate its potential interactions with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental investigations, allowing for rapid assessment of biological activity and guiding synthetic modifications to improve efficacy.

The synthesis of 2-methyl-4-(2-oxopropyl)phenylacetic acid presents an interesting challenge due to the need for precise functionalization at multiple sites. Modern synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These techniques not only enhance efficiency but also minimize waste, aligning with sustainable chemistry principles. The development of robust synthetic routes is crucial for scaling up production and facilitating further research applications.

One of the most compelling aspects of studying cas no1806492-35-2 is its potential in regenerative medicine and tissue engineering. The compound's ability to interact with cellular components suggests it could be used to develop scaffolds or signaling molecules that promote tissue repair. For instance, modifications to the (2-oxopropyl) group might enable conjugation with growth factors or other bioactive peptides, enhancing therapeutic outcomes. Such applications are particularly relevant in fields where tissue regeneration is a critical unmet need.

Another emerging area involves using cas no1806492-35-2 as a precursor in polymer chemistry. The phenylacetic acid moiety can be incorporated into polymers to impart specific properties such as biodegradability or biocompatibility. These materials are finding applications in drug delivery systems, where controlled release profiles are essential for therapeutic efficacy. The versatility of this compound underscores its importance beyond traditional pharmaceutical applications.

The role of cas no1806492-35-2 in environmental science is also gaining traction. Its derivatives have been explored as catalysts or intermediates in green chemistry processes aimed at reducing environmental impact. For example, certain modifications can enhance the compound's ability to degrade pollutants under mild conditions, offering sustainable solutions for waste management.

In conclusion,cas no18064923502 represents a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it a valuable tool for synthetic chemists, pharmacologists, and materials scientists alike. As research continues to uncover new applications and refine synthetic methodologies,cas no18064923502 is poised to play an increasingly important role in advancing scientific knowledge and developing innovative technologies.